Cas no 24276-91-3 (Benzenamine,2-(4-nitrophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzenamine,2-(4-nitrophenoxy)-5-(trifluoromethyl)-
• CAS No: 24276-91-3
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 283928
• PubChem ID: 146912
• Update Time: 2025-04-19

Benzenamine,2-(4-nitrophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-(4-nitrophenoxy)-5-(trifluoromethyl)-
• 2-(4-nitrophenoxy)-5-(trifluoromethyl)aniline
• 2-(4-Nitrophenoxy)-5-(trifluoromethyl)benzeneamine
• Benzeneamine, 2-(4-nitrophenoxy)-5-(trifluoromethyl)-
• DTXSID70179010
• RAJUPQAENBFSSM-UHFFFAOYSA-N
• 24276-91-3

• Inchi： 1S/C13H9F3N2O3/c14-13(15,16)8-1-6-12(11(17)7-8)21-10-4-2-9(3-5-10)18(19)20/h1-7H,17H2
• InChI Key： RAJUPQAENBFSSM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)OC1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 298.05657
• Monoisotopic Mass: 298.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.436
• Boiling Point: 361°C at 760 mmHg
• Flash Point: 172.1°C
• Refractive Index: 1.573
• PSA: 78.39